Cas no 1518904-07-8 (N,1-diethyl-1H-imidazole-4-sulfonamide)

• Product Name: N,1-diethyl-1H-imidazole-4-sulfonamide
• CAS No: 1518904-07-8
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 6383160
• PubChem ID: 79373281
• Update Time: 2025-06-28

N,1-diethyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,1-diethyl-1H-imidazole-4-sulfonamide
• EN300-1452668
• 1518904-07-8
• AKOS017926751

• Inchi： 1S/C7H13N3O2S/c1-3-9-13(11,12)7-5-10(4-2)6-8-7/h5-6,9H,3-4H2,1-2H3
• InChI Key： DYZWCNZSDBBVMB-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)CC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N,1-diethyl-1H-imidazole-4-sulfonamide

Recent Advances in the Study of N,1-diethyl-1H-imidazole-4-sulfonamide (CAS: 1518904-07-8) in Chemical Biology and Pharmaceutical Research

N,1-diethyl-1H-imidazole-4-sulfonamide (CAS: 1518904-07-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its imidazole core, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential clinical applications, making it a focal point in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of N,1-diethyl-1H-imidazole-4-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma and cancer. The research demonstrated that the compound exhibits selective inhibition of CA IX and XII isoforms, which are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to reveal the binding mode of the sulfonamide group to the zinc ion in the enzyme's active site, providing a structural basis for its inhibitory activity.

Further research has explored the antimicrobial properties of N,1-diethyl-1H-imidazole-4-sulfonamide. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action involves disruption of bacterial cell wall synthesis and interference with essential metabolic pathways, highlighting its potential as a novel antibiotic candidate.

Pharmacokinetic studies have also been conducted to evaluate the drug-likeness of N,1-diethyl-1H-imidazole-4-sulfonamide. A recent preclinical investigation demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties suggest its potential applicability in treating central nervous system disorders, although further optimization may be required to improve metabolic stability and reduce potential off-target effects.

In addition to its therapeutic potential, synthetic methodologies for N,1-diethyl-1H-imidazole-4-sulfonamide have been refined. A 2023 publication in Organic Process Research & Development described an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This advancement is critical for scaling up production for potential clinical trials and commercial applications.

While the research on N,1-diethyl-1H-imidazole-4-sulfonamide shows considerable promise, challenges remain in its development. Current studies are addressing issues such as selectivity optimization, toxicity profiling, and formulation development. The compound's unique chemical structure and diverse biological activities position it as a valuable scaffold for further medicinal chemistry exploration and drug development efforts in multiple therapeutic areas.